Cas no 2287300-55-2 (9,10-dihydroanthracen-9-amine hydrochloride)

• Product Name: 9,10-dihydroanthracen-9-amine hydrochloride
• CAS No: 2287300-55-2
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• CID: 6184925
• PubChem ID: 137944286
• Update Time: 2025-08-04

9,10-dihydroanthracen-9-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,10-dihydroanthracen-9-amine hydrochloride
• 9,10-Dihydroanthracen-9-amine;hydrochloride
• 2287300-55-2
• EN300-1606126

• Inchi： 1S/C14H13N.ClH/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14;/h1-8,14H,9,15H2;1H
• InChI Key： BIJHYZBOMSGDCZ-UHFFFAOYSA-N
• SMILES： Cl.NC1C2C=CC=CC=2CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 231.0814771g/mol
• Monoisotopic Mass: 231.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 9,10-dihydroanthracen-9-amine hydrochloride

Introduction to 9,10-dihydroanthracen-9-amine hydrochloride (CAS No: 2287300-55-2)

9,10-dihydroanthracen-9-amine hydrochloride, identified by the chemical identifier CAS No: 2287300-55-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the anthracene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in drug development and synthetic chemistry.

The molecular structure of 9,10-dihydroanthracen-9-amine hydrochloride consists of a fused tricyclic aromatic system with an amine functional group at the 9-position, further modified by a hydrochloride counterion. This structural motif positions it as a versatile scaffold for further functionalization, enabling the synthesis of more complex pharmacophores. The compound's stability under various chemical conditions and its ability to participate in multiple reaction pathways make it a preferred choice for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in anthracene derivatives due to their potential applications in oncology, anti-inflammatory, and antimicrobial therapies. The amine group in 9,10-dihydroanthracen-9-amine hydrochloride serves as a reactive site for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This feature has been exploited in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis.

One of the most compelling aspects of 9,10-dihydroanthracen-9-amine hydrochloride is its role as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have leveraged this scaffold to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 3-position or 5-position of the anthracene ring have led to compounds with improved solubility and reduced toxicity profiles. These advancements underscore the importance of 9,10-dihydroanthracen-9-amine hydrochloride in medicinal chemistry innovation.

The pharmacological potential of CAS No: 2287300-55-2 has been explored in several preclinical studies. Its derivatives have demonstrated promising activity against various disease mechanisms, including kinase inhibition and DNA intercalation. The ability of anthracene derivatives to intercalate into DNA strands suggests their utility in developing chemotherapeutic agents that disrupt DNA replication and transcription in cancer cells. This mechanism has been investigated further in vitro and in vivo models, providing insights into their therapeutic efficacy.

The synthetic pathways for preparing 9,10-dihydroanthracen-9-amine hydrochloride have also seen significant advancements. Modern synthetic methodologies focus on improving yield, purity, and scalability while minimizing environmental impact. Catalytic hydrogenation techniques and palladium-catalyzed cross-coupling reactions are commonly employed to construct the anthracene core efficiently. Additionally, green chemistry principles have been integrated into these processes to reduce waste and energy consumption.

The solubility profile of CAS No: 2287300-55-2 as its hydrochloride salt is particularly advantageous for formulation development. Enhanced solubility facilitates better bioavailability and faster absorption rates upon administration. This property has been critical in designing oral formulations that ensure consistent drug delivery to patients. Furthermore, the stability of the hydrochloride salt under storage conditions ensures prolonged shelf life without degradation.

In conclusion, 9,10-dihydroanthracen-9-amine hydrochloride (CAS No: 2287300-55-2) represents a cornerstone compound in pharmaceutical research and development. Its structural versatility, reactivity, and pharmacological potential make it an indispensable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for anthracene derivatives, compounds like this will remain at the forefront of drug discovery efforts across academia and industry.